Cas no 1702059-38-8 (3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine)

• Product Name: 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• CAS No: 1702059-38-8
• MF: C₁₁H₁₃BrClN
• MW: 274.584621191025
• CID: 6258010
• PubChem ID: 130488578
• Update Time: 2025-05-22

3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1897517
• 3-(4-bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine
• 1702059-38-8
• 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine

• Inchi： 1S/C11H13BrClN/c1-11(2)9(10(11)14)6-3-4-7(12)8(13)5-6/h3-5,9-10H,14H2,1-2H3
• InChI Key： WZXFWDOBXQWJGB-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1Cl)C1C(C1(C)C)N

Computed Properties

• Exact Mass: 272.99199g/mol
• Monoisotopic Mass: 272.99199g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 26Ų

Additional information on 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine

3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS 1702059-38-8): A Comprehensive Overview

3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine (CAS 1702059-38-8) is a specialized organic compound that has garnered significant attention in recent years due to its unique structural features and potential applications in various fields. This compound, characterized by its cyclopropane core and substituted phenyl ring, represents an important building block in modern synthetic chemistry. Researchers and industry professionals are increasingly interested in 3-(4-bromo-3-chlorophenyl)-2,2-dimethylcyclopropylamine for its potential role in pharmaceutical intermediates and material science applications.

The molecular structure of 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine features a distinctive combination of functional groups that contribute to its chemical behavior. The presence of both bromo and chloro substituents on the aromatic ring provides multiple sites for further chemical modifications, making this compound particularly valuable for synthetic transformations. Current trends in chemical research show growing interest in such halogenated cyclopropylamines, as they offer unique reactivity patterns that can be exploited in complex molecule synthesis.

In the pharmaceutical sector, compounds containing the cyclopropylamine moiety like CAS 1702059-38-8 are being investigated for their potential biological activities. Recent studies suggest that such structures may interact with specific enzyme systems, though the exact mechanism of action for this particular derivative requires further investigation. The scientific community is particularly interested in how the 2,2-dimethyl substitution pattern affects the compound's physical and chemical properties compared to simpler cyclopropylamine derivatives.

The synthesis of 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine typically involves multi-step organic transformations, with researchers constantly optimizing the routes for better yields and purity. Modern synthetic approaches emphasize green chemistry principles, aiming to reduce waste and improve atom economy in the production of such valuable intermediates. These developments align with current industry demands for more sustainable chemical processes.

From a commercial perspective, the market for specialized cyclopropane derivatives like 3-(4-bromo-3-chlorophenyl)-2,2-dimethylcyclopropylamine has shown steady growth. Suppliers and manufacturers are responding to increasing demand from research institutions and pharmaceutical companies seeking high-quality building blocks for drug discovery programs. Quality control standards for CAS 1702059-38-8 typically include rigorous purity testing and characterization by advanced analytical techniques such as HPLC, NMR, and mass spectrometry.

Recent advancements in computational chemistry have enabled better prediction of the properties and reactivity of 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine. Molecular modeling studies provide valuable insights into the compound's conformational preferences and potential interaction sites, information that is crucial for its application in targeted molecular design. These computational approaches complement traditional experimental methods in understanding this complex molecule.

Storage and handling of 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropan-1-amine require standard laboratory precautions for organic compounds. While not classified as highly hazardous, proper ventilation and personal protective equipment are recommended when working with this material. The compound's stability under various conditions is an active area of investigation, with particular interest in its photostability and thermal decomposition profile.

The future outlook for CAS 1702059-38-8 appears promising, with potential applications extending beyond current uses. Researchers are exploring its incorporation into novel materials with specific electronic or optical properties, as well as its potential in catalysis. The unique steric and electronic features imparted by the 2,2-dimethylcyclopropyl group continue to inspire innovative applications in multiple chemical disciplines.

For scientists and procurement specialists seeking 3-(4-Bromo-3-chlorophenyl)-2,2-dimethylcyclopropylamine, it's essential to verify the compound's specifications, including purity levels and analytical data. Reputable suppliers typically provide comprehensive certificates of analysis and material safety data sheets. The growing importance of this compound in research underscores the need for reliable sources of high-quality material to support ongoing scientific investigations.